Cas no 1094693-27-2 (4-4-(2-Methoxyethyl)phenoxybutanoic Acid)

• Product Name: 4-4-(2-Methoxyethyl)phenoxybutanoic Acid
• CAS No: 1094693-27-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 4571458
• Update Time: 2025-05-19

4-4-(2-Methoxyethyl)phenoxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-methoxyethyl)phenoxy]butanoic acid
• 4-4-(2-Methoxyethyl)phenoxybutanoic Acid

• Inchi： 1S/C13H18O4/c1-16-10-8-11-4-6-12(7-5-11)17-9-2-3-13(14)15/h4-7H,2-3,8-10H2,1H3,(H,14,15)
• InChI Key： WFFRLSRZHMIYGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOC1=CC=C(CCOC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 4-4-(2-Methoxyethyl)phenoxybutanoic Acid

4-(2-Methoxyethyl)phenoxybutanoic Acid: A Comprehensive Overview

4-(2-Methoxyethyl)phenoxybutanoic Acid, a compound with the CAS number 1094693-27-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(2-Methoxyethyl)phenoxybutanoic Acid is characterized by a phenoxy group attached to a butanoic acid backbone, with a methoxyethyl substituent on the aromatic ring. This configuration imparts the molecule with distinct physicochemical properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in drug discovery.

One of the most promising areas of research involving 4-(2-Methoxyethyl)phenoxybutanoic Acid is its role in medicinal chemistry. Scientists have explored its ability to serve as an intermediate in the synthesis of complex molecules with therapeutic potential. For instance, researchers have utilized this compound to develop analogs that exhibit anti-inflammatory and antioxidant activities, which could be valuable in treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its medicinal applications, 4-(2-Methoxyethyl)phenoxybutanoic Acid has also been investigated for its environmental impact. Studies have shown that this compound exhibits biodegradability under specific conditions, making it a more eco-friendly alternative to traditional chemicals used in industrial processes. This attribute aligns with the growing global emphasis on sustainable chemistry and green manufacturing.

The synthesis of 4-(2-Methoxyethyl)phenoxybutanoic Acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and cost-effective production of this compound, further enhancing its commercial viability. Researchers are also exploring novel synthetic pathways that could improve yield and reduce waste, contributing to the broader goal of sustainable chemical production.

Another area of interest is the exploration of 4-(2-Methoxyethyl)phenoxybutanoic Acid in materials science. Its unique chemical structure allows for the creation of polymers and coatings with tailored properties, such as enhanced durability and resistance to environmental factors. These materials hold promise for applications in industries ranging from electronics to construction.

Furthermore, recent studies have delved into the pharmacokinetics and bioavailability of 4-(2-Methoxyethyl)phenoxybutanoic Acid, providing valuable insights into its potential as a drug candidate. Researchers have found that this compound exhibits favorable absorption profiles in preclinical models, suggesting its suitability for oral administration.

In conclusion, 4-(2-Methoxyethyl)phenoxybutanoic Acid (CAS No. 1094693-27-2) is a versatile compound with a wide array of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule in contemporary scientific exploration.